molecular formula C16H11ClN2O B5441522 1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole

1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole

Cat. No. B5441522
M. Wt: 282.72 g/mol
InChI Key: YEANEBJIUFOSIQ-CMDGGOBGSA-N
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Description

The compound “1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole” belongs to the class of organic compounds known as benzimidazoles . Benzimidazoles are organic compounds containing a benzene ring fused to an imidazole ring. Imidazole is a five-member ring that has two non-adjacent nitrogen atoms .


Synthesis Analysis

While specific synthesis methods for “1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole” are not available, benzimidazoles are generally synthesized through the reaction of o-phenylenediamine with carboxylic acids . The reaction conditions and catalysts used can vary depending on the specific structures of the reactants .


Chemical Reactions Analysis

Benzimidazoles, in general, can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and coordination reactions . The specific reactions that “1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole” can undergo would depend on the specific functional groups present in the molecule.


Physical And Chemical Properties Analysis

The physical and chemical properties of “1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole” would depend on its specific structure . In general, benzimidazoles are solid at room temperature and have relatively high melting points . They are also typically soluble in common organic solvents .

Mechanism of Action

The mechanism of action of “1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole” is not known without specific research data . Benzimidazoles are known to have a wide range of biological activities, including antimicrobial, antiviral, and anticancer activities . The specific mechanism of action would depend on the specific functional groups present in the molecule.

Future Directions

The future directions for research on “1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole” would depend on its biological activity and potential applications. Benzimidazoles are a focus of research due to their wide range of biological activities, and new derivatives are continually being synthesized and tested .

properties

IUPAC Name

(E)-1-(benzimidazol-1-yl)-3-(3-chlorophenyl)prop-2-en-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H11ClN2O/c17-13-5-3-4-12(10-13)8-9-16(20)19-11-18-14-6-1-2-7-15(14)19/h1-11H/b9-8+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YEANEBJIUFOSIQ-CMDGGOBGSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)N=CN2C(=O)C=CC3=CC(=CC=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C2C(=C1)N=CN2C(=O)/C=C/C3=CC(=CC=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H11ClN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

282.72 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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